3-(2,6-difluorophenylsulfonamido)-N-(2-(thiophen-3-yl)benzyl)propanamide

• IUPAC Name: 3-[(2,6-difluorophenyl)sulfonylamino]-N-[(2-thiophen-3-ylphenyl)methyl]propanamide
• InChI: InChI=1S/C20H18F2N2O3S2/c21-17-6-3-7-18(22)20(17)29(26,27)24-10-8-19(25)23-12-14-4-1-2-5-16(14)15-9-11-28-13-15/h1-7,9,11,13,24H,8,10,12H2,(H,23,25)
• InChI Key: YTJZGBHXGPCUKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CCNS(=O)(=O)C2=C(C=CC=C2F)F)C3=CSC=C3
• Molecular Formula: C20H18F2N2O3S2
• Molecular Weight: 436.5 g/mol

Description

3-(2,6-difluorophenylsulfonamido)-N-(2-(thiophen-3-yl)benzyl)propanamide is a chemical compound with potential applications in scientific research. It is a sulfonamide derivative that has been shown to have promising results in various studies.

Scientific Research Applications

Pharmacological Potential

Sulfonamides, such as those found in the structure of the mentioned compound, have been extensively studied for their pharmacological properties. For instance, sulfonamide derivatives have been evaluated as TRPV1 antagonists, with some showing significant analgesic activity in pain models due to their ability to interact with the TRPV1 receptor, indicating potential applications in pain management and neurological research (Ann et al., 2016). Additionally, sulfonamide compounds have been explored for their anticancer activities. Certain thiophene derivatives bearing diphenylsulfone, for example, were synthesized and evaluated for their in vitro cytotoxic activity against human tumor breast cancer cell lines, revealing that some compounds exhibited moderate to good cytotoxic activity (Alsaid et al., 2013).